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Compound of Interest

11-Mercaptoundecylphosphoric
Compound Name: o
aci

Cat. No.: B575602

For Immediate Reference: Operational and Disposal Planning for Researchers

This guide provides essential safety and logistical information for the proper disposal of 11-
Mercaptoundecylphosphoric acid, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals should adhere to these procedures to minimize risks associated with this
chemical.

l. Immediate Safety and Handling Precautions

11-Mercaptoundecylphosphoric acid is a combustible solid that can cause skin, eye, and
respiratory irritation.[1] All handling of this chemical should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Compatible chemical-resistant gloves (e.g., Nitrile rubber).

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator,
such as a dust mask type N95 (US), is necessary when handling the solid form to avoid
inhalation of dust.
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o Skin and Body Protection: A laboratory coat and appropriate protective clothing to prevent
skin exposure.

First Aid Measures:

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. If contact lenses
are present, remove them if it is easy to do so. Continue rinsing and seek medical attention.

 In Case of Inhalation: Move the individual to fresh air and ensure they are comfortable for
breathing. If the person feels unwell, contact a poison center or physician.

» In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek
immediate medical attention.

Il. Waste Characterization and Segregation

Proper characterization and segregation of waste are the first steps in compliant disposal.

o Waste Identification: All waste containing 11-Mercaptoundecylphosphoric acid must be
clearly labeled. This includes unused product, reaction byproducts, and any contaminated
materials such as gloves, wipes, and containers.

e Segregation: This waste stream must be kept separate from other laboratory wastes to avoid
incompatible chemical reactions.[2] Never mix unknown wastes with other chemicals.[2]

The U.S. Environmental Protection Agency (EPA) does not specifically list 11-
Mercaptoundecylphosphoric acid as a hazardous waste. However, it is the responsibility of
the waste generator to determine if the waste exhibits any hazardous characteristics as defined
by the Resource Conservation and Recovery Act (RCRA), such as ignitability, corrosivity,
reactivity, or toxicity.

lll. Proper Disposal Procedures

There are two primary recommended disposal pathways for 11-Mercaptoundecylphosphoric
acid, depending on institutional capabilities and local regulations.
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Pathway 1: Direct Disposal via Licensed Contractor

This is the most straightforward and often the safest method.

o Packaging:

[¢]

Place the waste in a container that is compatible with the chemical. High-density
polyethylene (HDPE) containers are generally suitable for many chemical wastes,
including acids and organic compounds.[2]

[¢]

Ensure the container has a tightly fitting cap and is kept closed except when adding waste.

[3]

[¢]

Do not overfill liquid containers; allow for at least 25% headspace for expansion.[4]

[¢]

The exterior of the container must be clean and free of contamination.[4]

e Labeling:

o Clearly label the container with "Hazardous Waste" and the full chemical name: "11-
Mercaptoundecylphosphoric acid."

o Indicate the approximate concentration and quantity of the waste.

o Include the date of waste generation.

e Storage:

o Store the sealed and labeled waste container in a designated, well-ventilated hazardous
waste accumulation area away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal. Incineration at a
permitted facility is a common and effective disposal method for organophosphorus and
mercaptan compounds.[5][6][7]
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Pathway 2: On-Site Pre-treatment (Oxidation) Prior to Disposal

For laboratories with the appropriate facilities and trained personnel, on-site oxidation can
convert the mercaptan to a less hazardous substance before final disposal. This procedure is
adapted from protocols for similar mercaptan-containing compounds.[1]

Experimental Protocol for Oxidation:
e Prepare the Oxidizing Solution:

o In a fume hood, prepare a solution of sodium hypochlorite (household bleach, typically
5.25%) or calcium hypochlorite.

o For every 0.1 mole of 11-Mercaptoundecylphosphoric acid (approximately 26.84 g), a
25% excess of the oxidizing agent is recommended. This equates to roughly 1.5 liters of
5.25% sodium hypochlorite solution.

e Reaction:

o While stirring the oxidizing solution, slowly add the 11-Mercaptoundecylphosphoric acid

waste.
o This reaction is exothermic, and a temperature increase should be expected.

o Continue to stir the mixture for a minimum of two hours to ensure the complete oxidation
of the mercaptan group. The solid thiol should dissolve during this process.

o Neutralization and Final Disposal:
o After the reaction is complete, test the pH of the resulting solution.

o Neutralize the solution by slowly adding a suitable acid (e.g., hydrochloric acid) or base
(e.g., sodium hydroxide) until the pH is between 6.0 and 8.0.

o The final neutralized solution may be disposed of as agueous chemical waste, in
accordance with local regulations. Consult your EHS office for final approval before any
drain disposal.
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V. Quantitative Data Summary

Parameter

Valuel/lnstruction

Source

Personal Protective Equipment

Chemical safety goggles,
compatible gloves, lab coat,
N95 dust mask

[1]

Recommended Waste

Container

High-Density Polyethylene
(HDPE)

[2]

Container Fill Level (Liquids)

Do not exceed 75% capacity

[4]

Oxidizing Agent for Pre-

treatment

Sodium Hypochlorite (5.25%)
or Calcium Hypochlorite (65%)

[1]

Oxidizing Agent to Waste Ratio

~1.5 L of 5.25% Sodium
Hypochlorite per 0.1 mole of

waste

[1]

Reaction Time for Oxidation

Minimum of 2 hours with

stirring

[1]

Final pH after Neutralization

Between 6.0 and 8.0

General Lab Practice

V. Logical Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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